Cas no 5663-40-1 (1,3-Dioxane, 2-(4-methylphenyl)-)

1,3-Dioxane, 2-(4-methylphenyl)- structure
5663-40-1 structure
Product Name:1,3-Dioxane, 2-(4-methylphenyl)-
CAS No:5663-40-1
MF:C11H14O2
MW:178.227663516998
CID:348284
PubChem ID:15357628
Update Time:2025-04-19

1,3-Dioxane, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1,3-dioxane
    • 2-p-Tolyl-[1,3]dioxane
    • 5663-40-1
    • SCHEMBL3083609
    • DTXSID10571953
    • Inchi: 1S/C11H14O2/c1-9-3-5-10(6-4-9)11-12-7-2-8-13-11/h3-6,11H,2,7-8H2,1H3
    • InChI Key: IZCTWCFFZSUJQS-UHFFFAOYSA-N
    • SMILES: O1CCCOC1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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